5-ethyl-2-[(E)-2-phenylvinyl]pyrimidine

• IUPAC Name: 5-ethyl-2-[(E)-2-phenylethenyl]pyrimidine
• InChI: InChI=1S/C14H14N2/c1-2-12-10-15-14(16-11-12)9-8-13-6-4-3-5-7-13/h3-11H,2H2,1H3/b9-8+
• InChI Key: RYQMTNWUSZMYIC-CMDGGOBGSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)C=CC2=CC=CC=C2
• Isomeric SMILES: CCC1=CN=C(N=C1)/C=C/C2=CC=CC=C2
• Molecular Formula: C14H14N2
• Molecular Weight: 210.27 g/mol

Description

5-Ethyl-2-[(E)-2-phenylvinyl]pyrimidine is a pyrimidine derivative characterized by a 5-ethyl substituent and an (E)-configured 2-phenylvinyl group at the 2-position of the pyrimidine ring. This compound has garnered attention in medicinal chemistry due to its structural similarity to bioactive pyrimidines, which are integral to nucleic acids and enzyme inhibition . Recent studies highlight its anticancer properties, particularly in inhibiting tumor cell proliferation through mechanisms involving enzyme interference or DNA synthesis disruption .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Findings:

Anticancer vs. Antimicrobial Activity: The (E)-styryl group in 5-ethyl-2-[(E)-2-phenylvinyl]pyrimidine enhances anticancer activity by promoting planar π-stacking with enzyme active sites, such as reverse transcriptase or thymidylate synthetase . In contrast, sulfur-containing analogs (e.g., 2-(aminoethylthio)pyrimidines) exhibit antimicrobial properties due to thiol-mediated disruption of bacterial membranes or enzyme cofactor binding .

Electron-Donating vs. Electron-Withdrawing Groups :

• Fluorinated derivatives (e.g., 5-ethyl-2-(3,4-difluorophenyl)pyrimidine) are optimized for material science applications, where electron-withdrawing fluorine atoms improve thermal stability and reduce operating voltages in liquid crystal displays (LCDs) . Conversely, the electron-rich (E)-styryl group in the target compound favors redox interactions in biological systems .

Stereochemical Influence :

• The (E)-configuration of the styryl group is critical for bioactivity. For example, in sEH inhibitors like 2-isopropyl-5-[(E)-2-phenylvinyl]benzene-1,3-diol, the (E)-isomer shows 10-fold higher inhibitory potency (IC₅₀ = 0.2 μM) than the (Z)-isomer due to optimal spatial alignment with the enzyme’s hydrophobic pocket .